Nonylacridine Orange

• CAS No.: 75168-11-5
• Product Name: Nonylacridine Orange
• Molecular Formula: C26H38BrN3
• Molecular Weight: 472.5 g/mol
• IUPAC Name: 3-N,3-N,6-N,6-N-tetramethyl-10-nonylacridin-10-ium-3,6-diamine;bromide
• Standard InChI: InChI=1S/C26H38N3.BrH/c1-6-7-8-9-10-11-12-17-29-25-19-23(27(2)3)15-13-21(25)18-22-14-16-24(28(4)5)20-26(22)29;/h13-16,18-20H,6-12,17H2,1-5H3;1H/q+1;/p-1
• Standard InChIKey: DRBHTUDHPPBMCD-UHFFFAOYSA-M
• SMILES: CCCCCCCCC[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N(C)C)N(C)C.[Br-]
• Canonical SMILES: CCCCCCCCC[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N(C)C)N(C)C.[Br-]
• Appearance: Solid powder
• Description: The fluorescent dye 10-N-nonyl acridine orange (NAO) is extensively used for location and quantitative assays of cardiolipin in living cells on the assumption of its high specificity for cardiolipin
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10-N-nonylacridinium orange; 10-N-nonylacridinium orange chloride; acridine orange 10-nonyl bromide; NAO
• Reference: 1: Pogmore AR, Seistrup KH, Strahl H. The Gram-positive model organism Bacillus subtilis does not form microscopically detectable cardiolipin-specific lipid domains. Microbiology. 2018 Apr;164(4):475-482. doi: 10.1099/mic.0.000639. Epub 2018 Mar 5. PubMed PMID: 29504925.; 2: Mao G, Qu F, St Croix CM, Tyurina YY, Planas-Iglesias J, Jiang J, Huang Z, Amoscato AA, Tyurin VA, Kapralov AA, Cheikhi A, Maguire J, Klein-Seetharaman J, Bayır H, Kagan VE. Mitochondrial Redox Opto-Lipidomics Reveals Mono-Oxygenated Cardiolipins as Pro-Apoptotic Death Signals. ACS Chem Biol. 2016 Feb 19;11(2):530-40. doi: 10.1021/acschembio.5b00737. Epub 2016 Jan 5. PubMed PMID: 26697918; PubMed Central PMCID: PMC5741079.; 3: Collins TJ, Ylanko J, Geng F, Andrews DW. A Versatile Cell Death Screening Assay Using Dye-Stained Cells and Multivariate Image Analysis. Assay Drug Dev Technol. 2015 Nov;13(9):547-57. doi: 10.1089/adt.2015.661. Epub 2015 Sep 30. PubMed PMID: 26422066; PubMed Central PMCID: PMC4652219.; 4: Danylovych IuV, Danylovych HV, Kolomiiets' OV, Kosterin SO, Karakhim SO, Chunikhin OIu. [Investigation of nitrosactive compounds influence on polarization of the mitochondrial inner membrane in the rat uterus myocytes using potential sensitive fluorescent probe DiOC6(3)]. Ukr Biochem J. 2014 Jan-Feb;86(1):42-55. Ukrainian. PubMed PMID: 24834717.; 5: Van Ruijssevelt L, Smirnov P, Yudina A, Bouchaud V, Voisin P, Moonen C. Observations on the viability of C6-glioma cells after sonoporation with low-intensity ultrasound and microbubbles. IEEE Trans Ultrason Ferroelectr Freq Control. 2013 Jan;60(1):34-45. doi: 10.1109/TUFFC.2013.2535. PubMed PMID: 23287911.; 6: Quarato G, Piccoli C, Scrima R, Capitanio N. Functional imaging of membrane potential at the single mitochondrion level: possible application for diagnosis of human diseases. Mitochondrion. 2011 Sep;11(5):764-73. doi: 10.1016/j.mito.2011.06.014. Epub 2011 Jul 6. PubMed PMID: 21762790.; 7: Dutot M, Rambaux L, Warnet JM, Rat P. [Oxidative stress modulation using polyphenol-rich blueberries: application on a human retinal cell model]. J Fr Ophtalmol. 2008 Dec;31(10):975-80. French. PubMed PMID: 19107073.; 8: Lobasso S, Saponetti MS, Polidoro F, Lopalco P, Urbanija J, Kralj-Iglic V, Corcelli A. Archaebacterial lipid membranes as models to study the interaction of 10-N-nonyl acridine orange with phospholipids. Chem Phys Lipids. 2009 Jan;157(1):12-20. doi: 10.1016/j.chemphyslip.2008.09.002. Epub 2008 Sep 30. PubMed PMID: 18938147.; 9: Jones TT, Brewer GJ. Critical age-related loss of cofactors of neuron cytochrome C oxidase reversed by estrogen. Exp Neurol. 2009 Feb;215(2):212-9. doi: 10.1016/j.expneurol.2008.09.011. Epub 2008 Sep 30. PubMed PMID: 18930048; PubMed Central PMCID: PMC3018880.; 10: Buratta M, Castigli E, Sciaccaluga M, Pellegrino RM, Spinozzi F, Roberti R, Corazzi L. Loss of cardiolipin in palmitate-treated GL15 glioblastoma cells favors cytochrome c release from mitochondria leading to apoptosis. J Neurochem. 2008 May;105(3):1019-31. doi: 10.1111/j.1471-4159.2007.05209.x. Epub 2007 Dec 24. PubMed PMID: 18182042.; 11: Dutot M, Warnet JM, Baudouin C, Rat P. Cytotoxicity of contact lens multipurpose solutions: role of oxidative stress, mitochondrial activity and P2X7 cell death receptor activation. Eur J Pharm Sci. 2008 Feb 5;33(2):138-45. Epub 2007 Nov 6. PubMed PMID: 18065213.; 12: Tamietti BF, Machado AH, Maftoum-Costa M, Da Silva NS, Tedesco AC, Pacheco-Soares C. Analysis of mitochondrial activity related to cell death after PDT with AlPCS(4). Photomed Laser Surg. 2007 Jun;25(3):175-9. PubMed PMID: 17603857.; 13: Johnson RD, Navratil M, Poe BG, Xiong G, Olson KJ, Ahmadzadeh H, Andreyev D, Duffy CF, Arriaga EA. Analysis of mitochondria isolated from single cells. Anal Bioanal Chem. 2007 Jan;387(1):107-18. Epub 2006 Aug 26. PubMed PMID: 16937092.; 14: Wiosetek-Reske AM, Wysocki S, Bak GW. Determination of dipole moment in the ground and excited state by experimental and theoretical methods of N-nonyl acridine orange. Spectrochim Acta A Mol Biomol Spectrosc. 2005 Dec;62(4-5):1172-8. Epub 2005 Jun 9. PubMed PMID: 15950530.; 15: Morris RL, Azizuddin K, Lam M, Berlin J, Nieminen AL, Kenney ME, Samia AC, Burda C, Oleinick NL. Fluorescence resonance energy transfer reveals a binding site of a photosensitizer for photodynamic therapy. Cancer Res. 2003 Sep 1;63(17):5194-7. PubMed PMID: 14500343.; 16: Shishido S, Koga H, Harada M, Kumemura H, Hanada S, Taniguchi E, Kumashiro R, Ohira H, Sato Y, Namba M, Ueno T, Sata M. Hydrogen peroxide overproduction in megamitochondria of troglitazone-treated human hepatocytes. Hepatology. 2003 Jan;37(1):136-47. PubMed PMID: 12500198.; 17: Jacobson J, Duchen MR, Heales SJ. Intracellular distribution of the fluorescent dye nonyl acridine orange responds to the mitochondrial membrane potential: implications for assays of cardiolipin and mitochondrial mass. J Neurochem. 2002 Jul;82(2):224-33. PubMed PMID: 12124423.; 18: Piccotti L, Marchetti C, Migliorati G, Roberti R, Corazzi L. Exogenous phospholipids specifically affect transmembrane potential of brain mitochondria and cytochrome C release. J Biol Chem. 2002 Apr 5;277(14):12075-81. Epub 2002 Jan 28. PubMed PMID: 11815626.; 19: Mileykovskaya E, Dowhan W, Birke RL, Zheng D, Lutterodt L, Haines TH. Cardiolipin binds nonyl acridine orange by aggregating the dye at exposed hydrophobic domains on bilayer surfaces. FEBS Lett. 2001 Oct 26;507(2):187-90. PubMed PMID: 11684095.; 20: Kunz-Schughart LA, Habbersett RC, Freyer JP. Impact of proliferative activity and tumorigenic conversion on mitochondrial function of fibroblasts in 2D and 3D culture. Cell Biol Int. 2001;25(9):919-30. PubMed PMID: 11518499.
• PubChem Compound: 2762576
• Last Modified: Nov 11 2021